Cas no 2094685-40-0 (7-bromo-8-fluoro-isoquinoline)

• Product Name: 7-bromo-8-fluoro-isoquinoline
• CAS No: 2094685-40-0
• MF: C₉H₅BrFN
• MW: 226.04510474205
• CID: 4637442
• PubChem ID: 126827698
• Update Time: 2024-11-05

7-bromo-8-fluoro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-bromo-8-fluoroisoquinoline
• 7-bromo-8-fluoro-isoquinoline
• EN300-383961
• MFCD30750668
• AKOS034045942
• Z2803087865
• SCHEMBL22981109
• 2094685-40-0
• G40108

• Inchi： 1S/C9H5BrFN/c10-8-2-1-6-3-4-12-5-7(6)9(8)11/h1-5H
• InChI Key： OKLBOBJCIDTQCO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(Br)=C2F)C=CN=1

Computed Properties

• Exact Mass: 224.95894g/mol
• Monoisotopic Mass: 224.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų